Rubidium-85

• IUPAC Name: rubidium-85
• InChI: InChI=1S/Rb/i1+0
• InChI Key: IGLNJRXAVVLDKE-IGMARMGPSA-N
• Canonical SMILES: [Rb]
• Isomeric SMILES: [85Rb]
• Molecular Formula: Rb
• DSSTOX Substance ID: DTXSID70930628
• Molecular Weight: 84.91178974 g/mol
• CAS RN: 13982-12-2

Description

Rubidium-85 is the dominant form, accounting for 72% of the total rubidium. It is a very soft, silvery-white solid in the alkali metal group, similar to potassium and caesium. Rubidium-85 has 37 electrons, only one of which is in the outermost shell.

Synthesis Analysis

Rubidium can be synthesized by heating charred rubidium tartrate. In a study, Rb-doped mesoporous bioactive glass nanoparticles (MBGNs) were synthesized based on the composition 70SiO_2–30CaO mol% with a sol-gel.

Molecular Structure Analysis

Rubidium-85 has 37 electrons, only one of which is in the outermost shell. It has an atomic number of 37, and a mass number of 85, which is the number of nucleons. It has 48 neutrons.

Chemical Reactions Analysis

Rubidium is highly reactive. It reacts very rapidly with water to form a colorless solution of rubidium hydroxide (RbOH) and hydrogen gas (H2). The resulting solution is basic because of the dissolved hydroxide. It also reacts with neutral substances to form rubidium salts.

Physical And Chemical Properties Analysis

Rubidium-85 is a soft, ductile, and silvery-white alkali metal. It has a melting point of 39.30°C, a boiling point of 688°C, and a density of 1.53 g/cm^3 at 20°C. It is the second most electropositive among all alkali metals.

Scientific Research Applications

• Medical Imaging and Tracer Studies : Rubidium-82, which can be derived from Rubidium-85, is used in positron tomography. Its short half-life allows for a significant reduction in radiation dose to patients and hospital personnel (Vereshchagin, Zagryadskiy, & Prusakov, 1993).

• Optical Studies : The study of the hyperfine structure of Rubidium-85 and its isotopic partner, Rubidium-87, has been essential for understanding optical phenomena like Faraday anomalous dispersion spectra (FADS) (Peng Yu-feng, T. Jun-xiong, & Wang Qing-ji, 1993).

• Spin-Mass Couplings in Physics : Rubidium-85 is used in dual-isotope rubidium comagnetometers to search for anomalous long-range spin-mass couplings of the proton (Kimball et al., 2013).

• Optical Filters : Rubidium-85, along with Rubidium-87, is used to study ultranarrow-bandwidth Faraday-Zeeman optical filters at 780 nm (Yufeng Peng & Y. Ji, 1996).

• Corrosion Studies in Nuclear Materials : The influence of Rubidium-85 on the corrosion resistance of steels, especially in the context of nuclear material storage, is a topic of ongoing research (Asmussen & Neeway, 2020).

• Isotope Enrichment and Detection : Techniques for isotope enrichment of Rubidium, including Rubidium-85, and its detection are explored for various applications (Mei et al., 1993).

• Radiation Dosimetry : Rubidium-86, closely related to Rubidium-85, has been studied for its potential use as a tracer in biological studies and its radiation dosage implications (Emery, Bradley, & Veall, 1955).

• Quantum Mechanical Treatments and Laser Experiments : Rubidium-85 has been a subject in quantum mechanical treatments and ultrafast laser pulse experiments to control preformed rubidium-85 molecules (Martay et al., 2009).

• Atomic Clocks and Timekeeping : Although cesium is more commonly used, Rubidium-85 can also be utilized in atomic clocks for timekeeping purposes (Venetskii, 1865).

Mechanism of Action

Rubidium-85 is analogous to potassium ion (K+) in its biochemical behavior and is rapidly extracted by the myocardium proportional to the blood flow.

Safety and Hazards

Rubidium is moderately toxic by ingestion. If rubidium ignites, it will cause thermal burns. Rubidium readily reacts with skin moisture to form rubidium hydroxide, which causes chemical burns of eyes and skin.

Future Directions

There is ongoing research towards creating ultracold Feshbach molecules with Rubidium-85. This could open up new possibilities in the field of quantum optics experiments.